Cas no 2991-99-3 (2,2-difluoro-1-(thiophen-2-yl)ethan-1-one)

2,2-Difluoro-1-(thiophen-2-yl)ethan-1-one is a fluorinated ketone derivative featuring a thiophene moiety, offering unique reactivity and structural versatility in organic synthesis. The presence of two fluorine atoms adjacent to the carbonyl group enhances its electrophilic character, making it a valuable intermediate for nucleophilic substitution and cross-coupling reactions. The thiophene ring contributes to its utility in heterocyclic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies underscore its broad applicability in research and industrial processes. This compound is particularly useful for constructing complex fluorinated scaffolds with potential bioactive properties.

2,2-difluoro-1-(thiophen-2-yl)ethan-1-one structure

2991-99-3 structure

Product Name:2,2-difluoro-1-(thiophen-2-yl)ethan-1-one

CAS No:2991-99-3

MF:C₆H₄F₂OS

MW:162.157167434692

CID:240625

PubChem ID:11435114

Update Time:2025-06-06

2,2-difluoro-1-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone,2,2-difluoro-1-(2-thienyl)-
- Ketone,difluoromethyl 2-thienyl (6CI,8CI)
- 2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
- 2991-99-3
- MFCD16618121
- Ethanone, 2,2-difluoro-1-(2-thienyl)- (9CI)
- 2,2-difluoro-1-thiophen-2-ylethanone
- EN300-1234375
- CS-0225325
- AKOS026736353
- 2,2-Difluoro-1-(2-Thienyl)Ethanone
- 2,2-difluoro-1-thiophen-2-yl-ethanone
- Inchi： 1S/C6H4F2OS/c7-6(8)5(9)4-2-1-3-10-4/h1-3,6H
- InChI Key： KKCYEHQMOZGAMC-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(C(F)F)=O

Computed Properties

Exact Mass: 161.99512
Monoisotopic Mass: 161.99509224g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 45.3Å²

Experimental Properties

PSA: 17.07

2,2-difluoro-1-(thiophen-2-yl)ethan-1-one Pricemore >>

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